Cas no 2563873-82-3 (m-PEG24-azide)

m-PEG24-azide is a monodisperse polyethylene glycol (PEG) derivative featuring a 24-unit PEG spacer terminated with an azide functional group. This compound is widely utilized in bioconjugation and click chemistry applications due to its high reactivity with alkyne groups via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The extended PEG chain enhances solubility, reduces immunogenicity, and improves biocompatibility, making it suitable for modifying biomolecules, nanoparticles, and surfaces. Its precise molecular weight and uniform structure ensure consistent performance in drug delivery, protein PEGylation, and material science. The azide group provides a versatile handle for site-specific modifications, enabling controlled and efficient conjugation under mild conditions.

m-PEG24-azide structure

Product Name:m-PEG24-azide

CAS No:2563873-82-3

MF:C₄₉H₉₉N₃O₂₄

MW:1114.31607842445

CID:5223862

PubChem ID:51340964

Update Time:2026-03-07

m-PEG24-azide Chemical and Physical Properties

Names and Identifiers

- m-PEG24-azide
- HY-140832
- O-(2-Azidoethyl)-O'-methyltricosaethylene Glycol
- mPEG24-Azide
- m-PEG24-Azide (Azido-m-PEG24)
- alpha-Methoxy-omega-azido-24(ethylene glycol)
- G13825
- 1-azido-2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethane
- MFCD13184963
- Methyl-PEG24-Azide
- 73-Azido-2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71-tetracosaoxatriheptacontane
- CS-0115878
- AKOS030213494
- GS-9422
- M3050
- mPEG24-N3
- SCHEMBL16171463
- BP-21913
- 2563873-82-3
- Inchi： 1S/C49H99N3O24/c1-53-4-5-55-8-9-57-12-13-59-16-17-61-20-21-63-24-25-65-28-29-67-32-33-69-36-37-71-40-41-73-44-45-75-48-49-76-47-46-74-43-42-72-39-38-70-35-34-68-31-30-66-27-26-64-23-22-62-19-18-60-15-14-58-11-10-56-7-6-54-3-2-51-52-50/h2-49H2,1H3
- InChI Key： UZZSJVSWGGAHCH-UHFFFAOYSA-N
- SMILES： C(COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

Exact Mass: 1113.66185103g/mol
Monoisotopic Mass: 1113.66185103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 26
Heavy Atom Count: 76
Rotatable Bond Count: 72
Complexity: 1080
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 236Å²

m-PEG24-azide Pricemore >>

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